N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide

• Molecular Formula: C15H22N2O5S2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-[2-[4-[(1,1-dioxothiolan-3-yl)-methylsulfamoyl]phenyl]ethyl]acetamide
• InChI: InChI=1S/C15H22N2O5S2/c1-12(18)16-9-7-13-3-5-15(6-4-13)24(21,22)17(2)14-8-10-23(19,20)11-14/h3-6,14H,7-11H2,1-2H3,(H,16,18)
• InChI Key: GIIGCHQMFQTUJU-UHFFFAOYSA-N
• SMILES: CC(=O)NCCC1=CC=C(C=C1)S(=O)(=O)N(C)C2CCS(=O)(=O)C2

Description

N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide, also known as DTTESA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTESA is a sulfonamide derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer. N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation. N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has also been shown to inhibit the activity of certain protein kinases that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-diabetic activities. The compound has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the recruitment of immune cells to sites of inflammation. N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. The compound is also relatively easy to synthesize using a multi-step process, and various analytical techniques are available to confirm its identity and purity. However, N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for research on N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide, including its potential as a drug candidate for the treatment of various diseases, its use as a tool compound for studying the mechanisms of inflammation and cancer, and its application in material science and analytical chemistry. Further studies are needed to fully understand the mechanism of action of N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide and its potential side effects. In addition, studies are needed to optimize the synthesis of N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide and develop new synthetic routes to improve its yield and purity.

Synthesis Methods

N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide can be synthesized using a multi-step process that involves the reaction of 4-bromo-2-nitroaniline with sodium sulfite to form the corresponding sulfonamide. This intermediate is then reacted with N-(2-aminoethyl)acetamide hydrochloride to yield N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide. The synthesis of N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has been optimized to achieve high yields and purity, and various analytical techniques have been used to confirm the identity and purity of the compound.

Scientific Research Applications

N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-[2-(4-{[(1,1-dioxidotetrahydro-3-thienyl)(methyl)amino]sulfonyl}phenyl)ethyl]acetamide has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and inflammation. The compound has been shown to exhibit potent anti-inflammatory and anti-cancer activities in vitro and in vivo.